Cas no 1805206-95-4 (2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1805206-95-4
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4811146
• Update Time: 2025-06-12

2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-5(8)2-4(6(9)10)7(11)12-3/h2,6H,1H3,(H2,11,12)
• InChI Key： LLAWIURTVUGNDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(N)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine

Introduction to 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805206-95-4)

2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805206-95-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a bromine substituent, exhibits a range of biological activities that make it a valuable candidate for drug development.

The molecular structure of 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine consists of a pyridine ring with specific functional groups attached. The presence of the amino group (-NH₂) at the 2-position, the bromine atom at the 5-position, the difluoromethyl group (-CF₂H) at the 3-position, and the methyl group (-CH₃) at the 6-position collectively contribute to its unique chemical and biological properties. These structural elements play crucial roles in determining the compound's reactivity, solubility, and interaction with biological targets.

Recent studies have highlighted the potential of 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine in various therapeutic applications. One notable area of research is its use as a lead compound in the development of novel antiviral agents. The difluoromethyl group has been shown to enhance the compound's ability to inhibit viral replication, making it a promising candidate for further investigation in this field.

In addition to its antiviral properties, 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine has also been explored for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell growth by targeting specific signaling pathways involved in cell proliferation and survival. The bromine substituent is believed to play a critical role in this mechanism by enhancing the compound's affinity for these targets.

The pharmacokinetic properties of 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The presence of the difluoromethyl group has been linked to improved metabolic stability and reduced toxicity, further enhancing its suitability for drug development.

In terms of synthetic methods, several approaches have been developed to produce 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine. One common method involves the sequential addition of functional groups to a pyridine scaffold through well-established chemical reactions such as nucleophilic substitution and electrophilic aromatic substitution. These synthetic routes are designed to be scalable and cost-effective, making them suitable for large-scale production in pharmaceutical settings.

The safety profile of 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine is another important consideration in its development as a therapeutic agent. Extensive toxicity studies have been conducted to evaluate its potential adverse effects on various organ systems. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in preclinical models.

In conclusion, 2-Amino-5-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805206-95-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, contributing to advancements in drug discovery and development.